Cas no 91890-02-7 (4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane structure
91890-02-7 structure
Product name:4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane
CAS No:91890-02-7
MF:C10H19BO2
MW:182.067663431168
MDL:MFCD22188201
CID:1059755

4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • (E)-2-(But-2-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4,4,5,5-Tetramethyl-2-[(1E)-1-methyl-1-propen-1-yl]-1,3,2-dioxaborolane
    • 2-[(E)-but-2-en-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4,4,5,5-Tetramethyl-
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(1-methyl-1-propenyl)-, (E)- (ZCI)
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[(1E)-1-methyl-1-propenyl]- (9CI)
    • 4,4,5,5-Tetramethyl-2-[(1E)-1-methyl-1-propen-1-yl]-1,3,2-dioxaborolane (ACI)
    • (E)-2-Butene-2-boronic acid pinacol ester
    • (E)-2-Buten-2-ylboronic acid pinacol ester
    • 4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane
    • MDL： MFCD22188201
    • Inchi： 1S/C10H19BO2/c1-7-8(2)11-12-9(3,4)10(5,6)13-11/h7H,1-6H3/b8-7-
    • InChI Key： HEZPWTQUZJEVQF-FPLPWBNLSA-N
    • SMILES： C(/B1OC(C)(C)C(C)(C)O1)(\C)=C/C

4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM218870-1g
(E)-2-(But-2-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 91890-02-7 95%
1g
 $736 2022-08-31
TRC
T303610-2.5g
4,4,5,5-Tetramethyl-2-[(1E)-1-methyl-1-propen-1-yl]-1,3,2-dioxaborolane
 91890-02-7
2.5g
 $ 1200.00 2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1200010-50mg
(E)-2-(But-2-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 91890-02-7 98%
50mg
 ￥1364.00 2024-04-25
eNovation Chemicals LLC
D268010-1g
TRANS-4,4,5,5-Tetramethyl-2-(1-methyl-propenyl)-[1,3,2]dioxaborolane
 91890-02-7 97%
1g
 $1185 2024-08-03
eNovation Chemicals LLC
Y1009496-500mg
(E)-2-Buten-2-ylboronic acid pinacol ester
 91890-02-7 95%
500mg
 $400 2024-07-28
Advanced ChemBlocks
O32815-250MG
(E)-2-(but-2-en-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 91890-02-7 95%
250MG
 $350 2023-09-15
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0186P-250mg
(E)-2-Buten-2-ylboronic acid pinacol ester
 91890-02-7 97%
250mg
 1908.1CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0186P-5g
(E)-2-Buten-2-ylboronic acid pinacol ester
 91890-02-7 97%
5g
 ¥20898.02 2025-01-21
eNovation Chemicals LLC
Y1009496-50mg
(E)-2-Buten-2-ylboronic acid pinacol ester
 91890-02-7 95%
50mg
 $195 2025-02-22
eNovation Chemicals LLC
Y1009496-500mg
(E)-2-Buten-2-ylboronic acid pinacol ester
 91890-02-7 95%
500mg
 $400 2025-02-22

4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane Production Method

Synthetic Circuit 1

1403904-88-0 1403904-88-0
91890-02-7 91890-02-7
91890-00-5 91890-00-5
Reaction Conditions
1.1 Catalysts: Sodium triethylborohydride ,  2688877-55-4 Solvents: Pentane ,  Tetrahydrofuran ;  2 h, rt
Reference
Pincer Iron Hydride Complexes for Alkene Isomerization: Catalytic Approach to Trisubstituted (Z)-Alkenyl Boronates
Xu, Songgen; Geng, Peiyu; Li, Yuling; Liu, Guixia ; Zhang, Lei; et al, ACS Catalysis, 2021, 11(16), 10138-10147

Synthetic Circuit 2

3017-68-3 3017-68-3
1195-66-0 1195-66-0
91890-02-7 91890-02-7
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Diethyl ether
1.2 -
Reference
Stereoselective syntheses of alcohols, XXV. Generation of enol borates and their addition to aldehydes
Hoffmann, Reinhard W.; Ditrich, Klaus; Froech, Sybille, Liebigs Annalen der Chemie, 1987, (11), 977-85

Synthetic Circuit 3

3017-68-3 3017-68-3
61676-62-8 61676-62-8
91890-02-7 91890-02-7
Reaction Conditions
1.1 Reagents: tert-Butyllithium Solvents: Pentane ,  Tetrahydrofuran ;  -78 °C; 30 min, -78 °C
1.2 -78 °C; 15 min, -78 °C; -78 °C → rt; 30 min, rt
Reference
Conjunctive functionalization of vinyl boronate complexes with electrophiles: a diastereoselective three-component coupling
Armstrong, Roly J.; Sandford, Christopher; Garcia-Ruiz, Cristina; Aggarwal, Varinder K., Chemical Communications (Cambridge, 2017, 53(36), 4922-4925

Synthetic Circuit 4

75851-67-1 75851-67-1
91890-02-7 91890-02-7
91890-00-5 91890-00-5
Reaction Conditions
1.1 Catalysts: (OC-6-22)-Carbonylchlorohydrotris(triphenylphosphine)ruthenium Solvents: Tetrahydrofuran ;  16 h, 60 °C
Reference
Ru-catalyzed isomerization of ω-alkenylboronates towards stereoselective synthesis of vinylboronates with subsequent in situ functionalization
Ho, Guo-Ming; Segura, Lucas; Marek, Ilan, Chemical Science, 2020, 11(23), 5944-5949

Synthetic Circuit 5

1195-66-0 1195-66-0
111916-78-0 111916-78-0
91890-02-7 91890-02-7
Reaction Conditions
Reference
Product subclass 10: vinyloxyboranes
Gennari, C.; Ceccarelli, S.; Piarulli, U., Science of Synthesis, 2004, 6, 337-401

4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane Raw materials

4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane Preparation Products

4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane Related Literature

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91890-02-7 (4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane) Related Products

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:91890-02-7)4,4,5,5-Tetramethyl-2-(1E)-1-methyl-1-propen-1-yl-1,3,2-dioxaborolane
A857847
Purity:99%
Quantity:5g
Price ($):2590.0